![molecular formula C10H8F4O2 B2629646 4,4,4-Trifluoro-2-(3-fluorophenyl)butanoic acid CAS No. 1538113-27-7](/img/structure/B2629646.png)
4,4,4-Trifluoro-2-(3-fluorophenyl)butanoic acid
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Overview
Description
“4,4,4-Trifluoro-2-(3-fluorophenyl)butanoic acid” is a chemical compound with the molecular formula C10H8F4O2 . It has a molecular weight of 236.17 .
Molecular Structure Analysis
The InChI code for “4,4,4-Trifluoro-2-(3-fluorophenyl)butanoic acid” is 1S/C10H8F4O2/c11-7-3-1-2-6(4-7)8(9(15)16)5-10(12,13)14/h1-4,8H,5H2,(H,15,16) .Scientific Research Applications
Chemical Synthesis
4,4,4-Trifluoro-2-(3-fluorophenyl)butanoic acid plays a crucial role in various chemical syntheses. For instance, it is used in the preparation of 4-(trifluoromethyl)-2-quinolinones, which can be further processed into a range of compounds such as 4-(trifluoromethyl)quinolines, 4-(trifluoromethyl)-2-quinolinecarboxylic acids, and 2-bromo-4-(trifluoromethyl)quinolines (Marull, Lefebvre, & Schlosser, 2004).
Liquid Crystal Technology
In the field of liquid crystal technology, optically active forms of this compound have been synthesized for use as chiral dopants. These dopants significantly influence the helical twisting power of nematic liquid crystals, which is vital for the performance of liquid crystal displays (Tojo, Aoki, Yasutake, & Hirose, 2006).
Solar Cell Applications
4,4,4-Trifluoro-2-(3-fluorophenyl)butanoic acid derivatives have been used in the synthesis of aryl-substituted β-diketonato-ruthenium(II)-polypyridyl sensitizers. These complexes show potential for use in dye-sensitized solar cells due to their ability to absorb visible light efficiently (Islam et al., 2006).
Molecular Spectroscopy
This compound is also significant in molecular spectroscopy. Studies on its analog, 4,4,4-trifluoro-1-butanol, have revealed intricate conformational relaxation paths and conformational flexibility, which are important for understanding molecular interactions in various solvents (Lu, Xie, Seifert, Jäger, & Xu, 2020).
Organic Synthesis
Furthermore, ethyl 4,4,4-trifluoroacetoacetate, a related compound, acts as an active synthon for introducing the trifluoromethyl group in organic synthesis, which is a valuable functional group in pharmaceutical and agrochemical compounds (Narsaiah & Yadav, 2005).
Schiff Base Synthesis
It also finds application in the synthesis of Schiff bases containing the thiophene moiety. These compounds have shown potential in various chemical and biological applications due to their unique structural properties (Wan-ren, Pei-zhi, Mei-ying, Xiao-ling, & Cheng-tai, 2003).
Pharmaceutical Applications
In the pharmaceutical domain, this compound's derivatives have been explored for their potential in producing biologically active molecules. The trifluoromethylated compounds synthesized using this acid or its derivatives show promise in drug development (Prakash et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4,4,4-trifluoro-2-(3-fluorophenyl)butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O2/c11-7-3-1-2-6(4-7)8(9(15)16)5-10(12,13)14/h1-4,8H,5H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOKVCCAFIYAFTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(CC(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1538113-27-7 |
Source
|
Record name | 4,4,4-trifluoro-2-(3-fluorophenyl)butanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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